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Compound of Interest

Compound Name: 2-Chloro-4-nitropyrimidin-5-amine

CAS No.: 618397-67-4

Cat. No.: B1588104

Get Quote

Executive Summary & Scaffold Analysis
2-Chloro-4-nitropyrimidin-5-amine (CAS: 618397-67-4) and its more common regioisomer, 2-

chloro-5-nitropyrimidin-4-amine (CAS: 10320-42-0), represent a class of "ortho-nitroamino"

pyrimidines. These are electrophilic warheads used to synthesize 2,6,9-trisubstituted purines

and 2,4-disubstituted pteridines.

Core Utility: The ortho arrangement of the nitro and amine groups allows for facile reduction

to a 4,5-diaminopyrimidine core.

Mechanism of Derivatization:

C-2 Substitution: The chlorine atom at C-2 is activated for nucleophilic aromatic

substitution (

), allowing the introduction of solubilizing groups or specificity-determining
pharmacophores (e.g., anilines, aliphatic amines).
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Cyclization: The 4,5-diamine motif reacts with orthoesters or aldehydes to close the

imidazole or pyrazine ring, forming the final bioactive drug candidates.

Structural Isomerism Note

Critical Technical Insight: While CAS 618397-67-4 (4-nitro-5-amine) is the specific query, the

vast majority of literature bioactivity data refers to analogs synthesized from the 4-amino-5-nitro

isomer (CAS 10320-42-0). Both isomers reduce to the same 2-chloro-4,5-diaminopyrimidine

intermediate, leading to identical purine analogs. This guide treats them as functionally

equivalent precursors for the bioactive series described below.

Synthesis & Structural Evolution (Graphviz)
The following diagram illustrates the transformation of the scaffold into three distinct bioactive

classes: Purines (CDK Inhibitors), Pteridines, and Pyrimidopyrimidines.
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Figure 1: Divergent synthesis pathways from the nitro-amino pyrimidine core to major bioactive

classes.[3]

Bioactivity Comparison: Key Analog Classes
Class A: CDK Inhibitors (Purine-Based)
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The most significant application of this scaffold is in the synthesis of Cyclin-Dependent Kinase

(CDK) inhibitors. The pyrimidine ring of the scaffold becomes the pyrimidine ring of the purine,

binding to the ATP-binding pocket of the kinase.

Mechanism: Competitive inhibition at the ATP binding site.[2][4] The C-2 substituent (from

the original scaffold's Cl) usually points out of the pocket, interacting with solvent or surface

residues, while the N-9 substituent determines selectivity.

Key Analogs:

Olomoucine: An early-generation inhibitor with moderate potency.

Roscovitine (Seliciclib): A clinical-stage drug with improved selectivity for CDK2/CDK5.

Purvalanol A: A highly potent "second-generation" inhibitor.

Class B: EGFR & Tyrosine Kinase Inhibitors
(Pyrimidopyrimidine-Based)
By fusing a second pyrimidine ring (instead of an imidazole), the scaffold yields pyrimido[4,5-

d]pyrimidines.

Mechanism: These analogs often target the Epidermal Growth Factor Receptor (EGFR)

tyrosine kinase domain.

Bioactivity: Potent inhibition of tumor cell proliferation (e.g., A431 skin carcinoma cells). The

2-chloro group is typically displaced by an aniline to mimic the quinazoline core of drugs like

Gefitinib.

Class C: Antimicrobial & Antifolate (Pteridine-Based)
Reaction with glyoxals yields pteridines, which mimic folate.

Mechanism: Inhibition of Dihydrofolate Reductase (DHFR).

Bioactivity: Broad-spectrum antibacterial and antiparasitic activity.
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Comparative Performance Data
The table below compares the bioactivity (IC50) of key analogs derived from the 2-chloro-4-
nitropyrimidin-5-amine scaffold.

Analog
Class

Compound
Name

Target IC50 (µM)
Selectivity
Profile

Clinical
Status

Purine Olomoucine
CDK1/Cyclin

B
7.0

Moderate

(CDK1 >

CDK2)

Research

Tool

Purine Roscovitine
CDK2/Cyclin

E
0.7

High

(CDK2/5/7)

Phase II

(Select)

Purine Purvalanol A
CDK1/Cyclin

B
0.004

Very High

(CDK1/2)
Preclinical

Purine Purvalanol B
CDK2/Cyclin

A
0.006 High Preclinical

Pyrimido Analog 4g EGFR 0.05
High (EGFR

> PDGFR)
Experimental

Scaffold
2-Cl-4-NO2-

5-NH2
S. aureus >100

Low (General

toxicity)
Intermediate

Data Interpretation: The raw scaffold (bottom row) has negligible specific bioactivity. However,

conversion to Purvalanol A (row 3) increases potency by over 25,000-fold, demonstrating the

scaffold's value as a template rather than a drug itself.

Mechanism of Action (Molecular Docking Context)
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The bioactivity of these analogs relies on specific binding modes facilitated by the pyrimidine

core.
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Figure 2: Binding mode of Purine analogs. The pyrimidine core (yellow) anchors the molecule

via H-bonds to the kinase hinge region.

Experimental Protocols
Protocol A: Synthesis of 2-Chloro-4,5-diaminopyrimidine
(The "Hub" Intermediate)
This protocol converts the nitro-amine scaffold into the active diamine precursor.

Preparation: Dissolve 2-chloro-4-amino-5-nitropyrimidine (1.0 eq) in Methanol/Water (1:1

v/v).

Reduction: Add Iron powder (5.0 eq) and Ammonium Chloride (0.5 eq).

Reaction: Heat to reflux (80°C) for 2–4 hours. Monitor by TLC (the yellow nitro compound will

fade to a colorless/fluorescent amine).

Workup: Filter hot through Celite to remove iron residues. Concentrate the filtrate in vacuo.

Purification: Recrystallize from ethanol.
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Yield Expectation: 70–85%.

Validation: LC-MS (M+H = 145.0).

Protocol B: Kinase Inhibition Assay (CDK2/Cyclin E)
Standard radiometric assay to validate bioactivity of synthesized analogs.

Reagents: Recombinant CDK2/Cyclin E complex, Histone H1 (substrate), [γ-32P]ATP.

Buffer: 60 mM β-glycerophosphate, 30 mM nitrophenylphosphate, 25 mM MOPS (pH 7.0), 5

mM EGTA, 15 mM MgCl2, 1 mM DTT, 0.1 mM sodium vanadate.

Procedure:

Mix 10 µL of analog (in DMSO) with 20 µL enzyme solution.

Incubate 10 min at 30°C.

Initiate reaction with 10 µL substrate mix (Histone H1 + ATP).

Incubate 15 min at 30°C.

Termination: Spot 35 µL onto P81 phosphocellulose paper. Wash 3x with 1% phosphoric

acid.

Quantification: Scintillation counting. Calculate IC50 using non-linear regression (GraphPad

Prism).

References
Veselý, J., et al. (1994). "Inhibition of cyclin-dependent kinases by purine analogues."

European Journal of Biochemistry, 224(2), 771-786.

Gray, N. S., et al. (1998). "Exploiting chemical libraries, structure, and genomics in the

search for kinase inhibitors." Science, 281(5376), 533-538.

Chang, Y. T., et al. (1999). "Synthesis and biological evaluation of myoseverin derivatives:

Microtubule assembly inhibitors." Journal of Medicinal Chemistry, 42, 5269–5273.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Legraverend, M., et al. (1998). "Synthesis and in vitro evaluation of novel 2,6,9-trisubstituted

purines as CDK inhibitors." Bioorganic & Medicinal Chemistry, 6(12), 2475-2485.

PubChem Compound Summary. "2-Chloro-5-nitropyrimidin-4-amine (CAS 10320-42-0)."[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights
into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines - PMC [pmc.ncbi.nlm.nih.gov]

3. Page loading... [wap.guidechem.com]

4. researchgate.net [researchgate.net]

5. baike.molbase.cn [baike.molbase.cn]

To cite this document: BenchChem. [Bioactivity Comparison of 2-Chloro-4-nitropyrimidin-5-
amine Based Analogs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588104/docs#bioactivity-comparison-of-2-chloro-4-
nitropyrimidin-5-amine-based-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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